Cas no 105633-68-9 (Phenoxy-tri(propan-2-yl)silane)

Phenoxy-tri(propan-2-yl)silane structure
105633-68-9 structure
Product Name:Phenoxy-tri(propan-2-yl)silane
CAS No:105633-68-9
MF:C15H26OSi
MW:250.451845645905
CID:1158476
PubChem ID:11112028
Update Time:2025-04-20

Phenoxy-tri(propan-2-yl)silane Chemical and Physical Properties

Names and Identifiers

    • Phenoxy-tri(propan-2-yl)silane
    • PhOSi(i-Pr)3
    • Silane, tris(1-methylethyl)phenoxy-
    • ACMC-20m8n6
    • CTK0G5057
    • triisopropylsilyloxybenzene
    • phenoxytriisopropylsilane
    • SureCN706142
    • triisopropylsilyl phenyl ether
    • PhOSi(i-Pr)3; Silane, tris(1-methylethyl)phenoxy-; ACMC-20m8n6; CTK0G5057; triisopropylsilyloxybenzene; phenoxytriisopropylsilane; SureCN706142; triisopropylsilyl phenyl ether;
    • SCHEMBL706142
    • TRIISOPROPYL(PHENOXY)SILANE
    • 105633-68-9
    • DTXSID80455610
    • Inchi: 1S/C15H26OSi/c1-12(2)17(13(3)4,14(5)6)16-15-10-8-7-9-11-15/h7-14H,1-6H3
    • InChI Key: MSGJHZRIXDNDLG-UHFFFAOYSA-N
    • SMILES: [Si](C(C)C)(C(C)C)(C(C)C)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.175291983g/mol
  • Monoisotopic Mass: 250.175291983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 5.24090
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